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Compound of Interest

Compound Name: 4-Bromo-1,1-dichlorobutane

Cat. No.: B15162987 Get Quote

For professionals engaged in chemical research, synthesis, and drug development, a precise

understanding of the molecular characteristics of novel compounds is paramount. This

document provides a concise technical overview of 4-Bromo-1,1-dichlorobutane, focusing on

its molecular structure and key quantitative data.

Molecular and Chemical Properties
4-Bromo-1,1-dichlorobutane is a halogenated alkane. A summary of its key molecular data is

presented in the table below.

Property Value Source

Molecular Formula C4H7BrCl2 [1]

Molecular Weight 205.91 g/mol [1][2]

IUPAC Name 4-bromo-1,1-dichlorobutane [1]

CAS Number 144873-00-7 [1]

Molecular Structure Visualization
The structural arrangement of atoms within 4-Bromo-1,1-dichlorobutane is depicted in the

following diagram. This visualization is crucial for understanding the compound's reactivity and

steric profile.
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Molecular structure of 4-Bromo-1,1-dichlorobutane.

This guide serves as a foundational reference for researchers and professionals in the field of

drug development and chemical synthesis, providing essential data and a clear structural

representation of 4-Bromo-1,1-dichlorobutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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